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Compound of Interest

Compound Name: Ac-pSar16-OH

Cat. No.: B12379219 Get Quote

Ac-pSar16-OH is a synthetic oligomer, specifically an acetylated polysarcosine with 16

repeating units of sarcosine and a hydroxyl group at the C-terminus. Polysarcosine is a

biocompatible and non-immunogenic polymer, making it a subject of interest in drug delivery

and bioconjugation as an alternative to polyethylene glycol (PEG).

Structural and Molecular Data
The chemical properties of Ac-pSar16-OH can be determined by its constituent components:

an N-terminal acetyl group, 16 sarcosine monomer units, and a C-terminal hydroxyl group.

While direct experimental data for the 16-mer is not readily available, its molecular formula and

weight can be accurately calculated based on the known properties of smaller polysarcosine

chains, such as Ac-pSar10-OH and Ac-pSar12-OH[1][2].

The sarcosine repeating unit has a molecular formula of C₃H₅NO. The N-terminal acetyl group

(Ac) has a formula of C₂H₃O, and the C-terminal hydroxyl group (OH) has a formula of OH.

Component Molecular Formula

N-terminal Acetyl Group C₂H₃O

Sarcosine Monomer (x16) (C₃H₅NO)₁₆

C-terminal Hydroxyl Group OH

Total (Ac-pSar16-OH) C₅₀H₈₄N₁₆O₁₈
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Property Value

Molecular Weight 1197.3 g/mol

CAS Number Not Available

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Ac-pSar16-OH are not

publicly available in the referenced search results. The synthesis of polysarcosine oligomers

typically involves the ring-opening polymerization of sarcosine N-carboxyanhydride.

Visualizations
The logical relationship between the constituent parts of the Ac-pSar16-OH molecule is

illustrated in the diagram below.
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Caption: Logical structure of Ac-pSar16-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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